Cas no 1261564-30-0 (2-Benzothiazolecarbonyl chloride, 5-hydroxy-)

• Product Name: 2-Benzothiazolecarbonyl chloride, 5-hydroxy-
• CAS No: 1261564-30-0
• MF: C₈H₄ClNO₂S
• MW: 213.640859603882
• CID: 850132
• Update Time: 2025-10-18

2-Benzothiazolecarbonyl chloride, 5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarbonyl chloride, 5-hydroxy-
• 5-Hydroxybenzothiazole-2-carbonyl chloride
• CID 129962198

• Inchi： 1S/C8H4ClNO2S/c9-7(12)8-10-5-3-4(11)1-2-6(5)13-8/h1-3,11H
• InChI Key： IBXMOUKMWRBMLP-UHFFFAOYSA-N
• SMILES： ClC(C1=NC2C=C(C=CC=2S1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Topological Polar Surface Area: 78.4

Experimental Properties

• Density: 1.629±0.06 g/cm3(Predicted)
• Boiling Point: 405.9±37.0 °C(Predicted)
• pka: 7.74±0.40(Predicted)

Additional information on 2-Benzothiazolecarbonyl chloride, 5-hydroxy-

2-Benzothiazolecarbonyl Chloride, 5-Hydroxy-

2-Benzothiazolecarbonyl chloride, 5-hydroxy- is a compound with the CAS number 1261564-30-0. This compound belongs to the class of benzothiazoles, which are heterocyclic aromatic compounds with a wide range of applications in organic synthesis and material science. The presence of the hydroxyl group at the 5-position and the carbonyl chloride group at the 2-position makes this compound unique in terms of its chemical reactivity and potential for functionalization.

The structure of 2-benzothiazolecarbonyl chloride, 5-hydroxy- consists of a benzothiazole ring system with a hydroxyl group (-OH) attached to the 5th carbon and a carbonyl chloride group (-COCl) attached to the 2nd carbon. The benzothiazole ring is aromatic and consists of a benzene ring fused to a thiazole ring (a five-membered ring containing sulfur and nitrogen atoms). This structure provides the compound with interesting electronic properties, making it suitable for various chemical reactions.

One of the key features of 2-benzothiazolecarbonyl chloride, 5-hydroxy- is its reactivity due to the carbonyl chloride group. Carbonyl chlorides are known for their ability to undergo nucleophilic acyl substitution reactions, which makes them valuable intermediates in organic synthesis. The hydroxyl group at the 5-position can also participate in hydrogen bonding, which can influence the compound's solubility and reactivity under different conditions.

Recent studies have explored the use of 2-benzothiazolecarbonyl chloride, 5-hydroxy- in the synthesis of advanced materials. For instance, researchers have investigated its role in the formation of coordination polymers and metal-organic frameworks (MOFs). The combination of the aromatic benzothiazole ring and the reactive carbonyl chloride group makes this compound an ideal building block for constructing porous materials with high surface areas and tunable properties.

In addition to its applications in materials science, 2-benzothiazolecarbonyl chloride, 5-hydroxy- has also been studied for its potential in medicinal chemistry. The benzothiazole moiety is known for its biological activity, and the presence of both hydroxyl and carbonyl groups provides opportunities for further functionalization to design bioactive molecules. Recent research has focused on modifying this compound to enhance its pharmacokinetic properties and target-specific activity.

The synthesis of 2-benzothiazolecarbonyl chloride, 5-hydroxy- typically involves multi-step organic reactions. One common approach is the condensation of benzothiazoles with appropriate chloroformate or acid chlorides under controlled conditions. The reaction conditions are optimized to ensure high yields and selectivity, which are critical for large-scale production or academic research.

From an environmental perspective, understanding the degradation pathways of 2-benzothiazolecarbonyl chloride, 5-hydroxy- is essential for assessing its impact on ecosystems. Recent studies have examined its biodegradation under various environmental conditions, providing insights into its persistence and potential risks. These findings are crucial for developing safe handling procedures and disposal methods.

In conclusion, 2-benzothiazolecarbonyl chloride, 5-hydroxy- is a versatile compound with significant potential in organic synthesis, materials science, and medicinal chemistry. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop novel materials and bioactive compounds. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in various fields of chemistry.